2-Chloro-N-(2,6-dimethylphenyl)benzamide

• Molecular Formula: C15H14ClNO
• Molecular Weight: 259.73 g/mol
• IUPAC Name: 2-chloro-N-(2,6-dimethylphenyl)benzamide
• InChI: InChI=1S/C15H14ClNO/c1-10-6-5-7-11(2)14(10)17-15(18)12-8-3-4-9-13(12)16/h3-9H,1-2H3,(H,17,18)
• InChI Key: LDDGVYLOHRKRPX-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC=CC=C2Cl
• Pictograms: Irritant

Description

2-Chloro-N-(2,6-dimethylphenyl)benzamide is a benzamide derivative featuring a chlorine atom at the ortho position of the benzoyl ring and a 2,6-dimethylphenyl group attached via an amide linkage. This compound has been extensively studied for its structural properties, particularly the trans conformation of the N–H and C=O bonds in the amide group, which is common in benzanilides . Its crystal structure, determined using X-ray crystallography, reveals that the amide oxygen is syn to the ortho-chloro substituent, influencing molecular packing and intermolecular interactions . The compound serves as a model for understanding substituent effects on molecular conformation and crystallographic behavior.

Comparison with Similar Compounds

Comparison with Structurally Similar Benzanilides

Chlorinated Benzanilides

Several benzanilides with varying chlorine substitutions exhibit comparable conformational features:

• N-(2,6-Dichlorophenyl)benzamide : Shares the trans amide conformation but lacks the ortho-chloro substituent on the benzoyl ring. This absence reduces steric hindrance, leading to subtle differences in bond angles and crystal packing .
• 2-Chloro-N-(2,6-dichlorophenyl)benzamide (N26DCP2CBA) : Features additional chlorine atoms on the aniline ring. Despite increased halogenation, the trans amide conformation and syn relationship between the amide oxygen and ortho-chloro group are conserved, indicating robustness in structural motifs .
• 2-Chloro-N-(3,5-dimethylphenyl)benzamide : Substitutes methyl groups at meta positions instead of chlorine. Methyl groups introduce steric bulk, altering torsion angles and hydrogen-bonding patterns compared to chlorine-substituted analogs .

Table 1: Structural Comparison of Chlorinated Benzanilides

Compound	Substituents (Benzoyl/Aniline)	Molecular Formula	Key Conformational Features
2-Chloro-N-(2,6-dimethylphenyl)benzamide	Cl (ortho), 2,6-dimethyl	C₁₅H₁₄ClNO	Trans amide; syn Cl and O
N26DCP2CBA	Cl (ortho), 2,6-dichloro	C₁₃H₈Cl₃NO	Trans amide; syn Cl and O
2-Chloro-N-(3,5-dimethylphenyl)benzamide	Cl (ortho), 3,5-dimethyl	C₁₅H₁₄ClNO	Trans amide; steric effects from methyl

Acetamide Derivatives

• 2-Chloro-N-(2,6-dimethylphenyl)acetamide: A key intermediate in lidocaine synthesis. Its acetamide group (vs. benzamide) reduces aromaticity, impacting solubility and reactivity. It is also identified as a genotoxic impurity in pharmaceuticals .
• Both 1w and the lidocaine precursor share identical melting points (213°C), suggesting similar thermal stability despite structural differences .

Table 2: Acetamide vs. Benzamide Derivatives

Compound	Backbone	Substituents	Molecular Formula	Applications
2-Chloro-N-(2,6-dimethylphenyl)benzamide	Benzamide	Cl (ortho), 2,6-dimethyl	C₁₅H₁₄ClNO	Structural studies
2-Chloro-N-(2,6-dimethylphenyl)acetamide	Acetamide	Cl, 2,6-dimethyl	C₁₀H₁₂ClNO	Lidocaine synthesis; calcium channel inhibition

Structural and Crystallographic Analysis

The trans conformation of the amide group is conserved across benzanilides, as shown by studies using SHELX software for crystallographic refinement . Key differences arise from substituent electronic and steric effects:

• Chlorine vs. Methyl Groups : Chlorine’s electronegativity increases dipole moments, while methyl groups enhance hydrophobic interactions.
• Ortho vs. Meta Substitution : Ortho substituents induce greater torsional strain, affecting crystal packing. For example, 2-Chloro-N-(2,6-dimethylphenyl)benzamide forms weaker hydrogen bonds compared to dichlorinated analogs due to reduced polarity .